Cas no 257953-11-0 (N-benzyl-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-benzyl-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 257953-11-0
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• MDL: MFCD02555922
• CID: 5184983
• PubChem ID: 2433188
• Update Time: 2026-03-05

N-benzyl-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2,5-diMethylbenzenesulfonaMide, 97%
• N-benzyl-2,5-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, 2,5-dimethyl-N-(phenylmethyl)-

• MDL： MFCD02555922
• Inchi： 1S/C15H17NO2S/c1-12-8-9-13(2)15(10-12)19(17,18)16-11-14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3
• InChI Key： ROTVDXOAOJVPLI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-benzyl-2,5-dimethylbenzene-1-sulfonamide

Professional Introduction to N-benzyl-2,5-dimethylbenzene-1-sulfonamide (CAS No. 257953-11-0)

N-benzyl-2,5-dimethylbenzene-1-sulfonamide, chemically designated as N-benzyl-2,5-dimethylbenzene-1-sulfonamide, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 257953-11-0, belongs to the class of sulfonamides, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-benzyl-2,5-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with two methyl groups at the 2nd and 5th positions, further functionalized with a sulfonamide group (-SO₂NHCH₂C₆H₅). This particular arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable scaffold for further derivatization and investigation.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including infections, inflammation, and even certain types of cancer. The presence of the benzyl group in N-benzyl-2,5-dimethylbenzene-1-sulfonamide may contribute to its ability to interact with biological targets, thereby influencing its pharmacological effects.

One of the most compelling aspects of N-benzyl-2,5-dimethylbenzene-1-sulfonamide is its versatility in pharmaceutical applications. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules. The sulfonamide moiety can serve as a hinge region in drug design, allowing for the creation of compounds that can modulate protein-protein interactions or enzyme activity.

The synthesis of N-benzyl-2,5-dimethylbenzene-1-sulfonamide involves a series of well-established organic reactions. The process typically begins with the Friedel-Crafts alkylation of benzene to introduce the methyl groups at the desired positions. Subsequently, sulfonylation followed by nucleophilic substitution with benzylamine yields the final product. This synthetic route highlights the compound's accessibility and suitability for large-scale production.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the properties and potential applications of N-benzyl-2,5-dimethylbenzene-1-sulfonamide. Molecular modeling studies have been conducted to predict how this compound might interact with biological targets such as enzymes and receptors. These studies provide valuable insights into its pharmacokinetic behavior and potential side effects.

The pharmacological profile of N-benzyl-2,5-dimethylbenzene-1-sulfonamide is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. For instance, researchers have explored its potential as an anti-inflammatory agent by examining its ability to modulate inflammatory cytokine production. Additionally, its interaction with specific receptors has been studied for possible applications in central nervous system disorders.

In conclusion, N-benzyl-2,5-dimethylbenzene-1-sulfonamide (CAS No. 257953-11-0) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As our understanding of its properties continues to grow, so too will its applications in drug development and therapeutic interventions.